Cas no 2229610-99-3 (1-4-(propan-2-yl)cyclohexylcyclopropane-1-carbonitrile)

• Product Name: 1-4-(propan-2-yl)cyclohexylcyclopropane-1-carbonitrile
• CAS No: 2229610-99-3
• MF: C₁₃H₂₁N
• MW: 191.3125436306
• CID: 6000420
• PubChem ID: 165658603
• Update Time: 2025-05-24

1-4-(propan-2-yl)cyclohexylcyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-4-(propan-2-yl)cyclohexylcyclopropane-1-carbonitrile
• 2229610-99-3
• 1-[4-(propan-2-yl)cyclohexyl]cyclopropane-1-carbonitrile
• EN300-1747570

• Inchi： 1S/C13H21N/c1-10(2)11-3-5-12(6-4-11)13(9-14)7-8-13/h10-12H,3-8H2,1-2H3
• InChI Key： YROPWORXIWBQFQ-UHFFFAOYSA-N
• SMILES： N#CC1(CC1)C1CCC(C(C)C)CC1

Computed Properties

• Exact Mass: 191.167399674g/mol
• Monoisotopic Mass: 191.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 23.8Ų

Additional information on 1-4-(propan-2-yl)cyclohexylcyclopropane-1-carbonitrile

1-4-(Propan-2-yl)cyclohexylcyclopropane-1-carbonitrile

The compound 1-4-(Propan-2-yl)cyclohexylcyclopropane-1-carbonitrile, identified by the CAS number 2229610-99-3, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclopropane ring with a cyclohexyl group and a cyano functional group. The presence of these functional groups makes it versatile for use in synthetic chemistry, pharmaceuticals, and advanced materials development.

Recent studies have highlighted the potential of this compound in the development of novel materials with enhanced mechanical properties. Researchers have found that the cyclopropane ring introduces strain into the molecule, which can be exploited to create materials with improved tensile strength and elasticity. This property has led to its consideration in the design of high-performance polymers and composites for aerospace and automotive industries.

In addition to its structural advantages, the compound's cyano group provides opportunities for further functionalization. This has been explored in recent research, where the cyano group was used as a reactive site for attaching other functional moieties, such as hydroxyl or amine groups. These modifications have opened new avenues for its application in drug delivery systems and bioactive materials.

The synthesis of 1-4-(Propan-2-yl)cyclohexylcyclopropane-1-carbonitrile involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in catalytic asymmetric synthesis have enabled the production of this compound with high enantiomeric excess, making it more suitable for applications in chiral chemistry and asymmetric catalysis.

Furthermore, computational studies have provided deeper insights into the electronic properties of this compound. Density functional theory (DFT) calculations have revealed that the cyclopropane ring significantly affects the molecule's electronic structure, making it a promising candidate for use in organic electronics and optoelectronic devices.

In conclusion, 1-4-(Propan-2-yl)cyclohexylcyclopropane-1-carbonitrile is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent research advancements, positions it as a key player in the development of next-generation materials and technologies.